Cas no 6007-63-2 (4-Thiomorpholinecarboxamide)

• Product Name: 4-Thiomorpholinecarboxamide
• CAS No: 6007-63-2
• MF: C₅H₁₀N₂OS
• MW: 146.210699558258
• CID: 515803
• PubChem ID: 12517904
• Update Time: 2025-04-19

4-Thiomorpholinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiomorpholinecarboxamide
• 4-Thiomorpholinecarboxamide(8CI,9CI)
• thiomorpholine-4-carboxamide
• Thiomorpholine, 4-carbamoyl-
• Thiomorpholine,4-(aminocarbonyl)-

• Inchi： 1S/C5H10N2OS/c6-5(8)7-1-3-9-4-2-7/h1-4H2,(H2,6,8)
• InChI Key： JQORXVNSBSKOQE-UHFFFAOYSA-N
• SMILES： S1CCN(C(N)=O)CC1

Computed Properties

• Exact Mass: 146.0515
• Monoisotopic Mass: 146.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 46.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines